4-(4-Cbz-Aminopheny)-3-fluorophenol, 95%

• IUPAC Name: benzyl N-[4-(2-fluoro-4-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C20H16FNO3/c21-19-12-17(23)10-11-18(19)15-6-8-16(9-7-15)22-20(24)25-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,24)
• InChI Key: WFXCIMKLFKQERO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C=C(C=C3)O)F
• Molecular Formula: C20H16FNO3
• Molecular Weight: 337.3 g/mol
• CAS No.: 1261966-72-6

Description

4-(4-Cbz-Aminopheny)-3-fluorophenol, 95% (hereafter referred to as 4-FAP) is an organic compound with a wide range of applications in scientific research. It is a derivative of phenol, containing an amino group and a fluoro group. 4-FAP is used in many studies due to its versatile and unique properties, such as its high solubility in water and its ability to form hydrogen bonds with other molecules.

Mechanism of Action

The mechanism of action of 4-FAP is largely dependent on its ability to form hydrogen bonds with other molecules. This ability allows 4-FAP to interact with biological molecules, such as proteins, enzymes, and receptors. It also allows 4-FAP to interact with small molecules, such as drugs and metabolites. The hydrogen bonds formed between 4-FAP and these molecules can then alter the activity of the molecules, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-FAP are largely dependent on the molecule it is interacting with. For example, 4-FAP has been shown to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators. 4-FAP has also been shown to interact with the estrogen receptor, leading to a decrease in the production of estrogen-dependent proteins. Additionally, 4-FAP has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-FAP in laboratory experiments is its high solubility in water, which allows for easy handling and storage of the compound. Additionally, 4-FAP is relatively inexpensive and can be synthesized in a relatively short amount of time. However, 4-FAP is not very stable and is prone to degradation in the presence of light and heat. Therefore, it is important to store 4-FAP in a cool and dark environment.

Future Directions

There are a number of potential future directions for the use of 4-FAP in scientific research. For example, 4-FAP could be used to study the interaction between proteins and small molecules, such as drugs and metabolites. Additionally, 4-FAP could be used to study the mechanism of action of drugs and to develop new drugs. Furthermore, 4-FAP could be used to study the mechanism of action of enzymes and to develop new enzyme inhibitors. Finally, 4-FAP could be used to study the interaction between proteins and DNA, as well as the mechanism of DNA replication and repair.

Synthesis Methods

The synthesis of 4-FAP is a three-step process. The first step involves the reaction of 4-chlorobenzaldehyde with the amino group of 4-aminophenol to form 4-chlorobenzyl aminophenol. This reaction is carried out in an aqueous solution of sodium hydroxide. The second step involves the reaction of 4-chlorobenzyl aminophenol with 3-fluorobenzoyl chloride in the presence of anhydrous potassium carbonate. This reaction produces 4-(4-Cbz-Aminopheny)-3-fluorophenol, 95%. The final step involves the purification of the compound by recrystallization in ethanol.

Scientific Research Applications

4-FAP is used in a variety of scientific research applications, such as the study of enzyme-catalyzed reactions and the study of protein-ligand interactions. It is also used in the study of drug metabolism and drug-drug interactions. Additionally, 4-FAP has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents and antifungal agents.